Cas no 71477-21-9 (2,3-Quinoxalinedione,6,7-diamino-1,4-dihydro-, hydrochloride (1:?))

• Product Name: 2,3-Quinoxalinedione,6,7-diamino-1,4-dihydro-, hydrochloride (1:?)
• CAS No: 71477-21-9
• MF: C₈H₉ClN₄O₂
• MW: 228.63565993309
• CID: 565854
• PubChem ID: 6365690
• Update Time: 2025-04-19

2,3-Quinoxalinedione,6,7-diamino-1,4-dihydro-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

• 2,3-Quinoxalinedione,6,7-diamino-1,4-dihydro-, hydrochloride (1:?)
• 6,7-Diamino-1,4-dihydroquinoxaline-2,3-dione hydrochloride
• DTXSID80991907
• 2,3-dihydroxy-6,7-diamino-quinoxaline hydrochloride
• 71477-21-9
• 6,7-Diaminoquinoxaline-2,3(1H,4H)-dione hydrochloride
• 22915-96-4
• NS00061945
• EINECS 275-511-7
• 6,7-Diamino-1,4-dihydroquinoxaline-2,3-dione--hydrogen chloride (1/1)
• 6,7-Diaminoquinoxaline-2,3(1H,4H)-dione xhydrochloride

• Inchi： 1S/C8H8N4O2.ClH/c9-3-1-5-6(2-4(3)10)12-8(14)7(13)11-5;/h1-2H,9-10H2,(H,11,13)(H,12,14);1H
• InChI Key： LIPIIKOCKAUSQD-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(NC2C=C(C(=CC=2N1)N)N)=O

Computed Properties

• Exact Mass: 228.04157
• Monoisotopic Mass: 228.041403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 40
• XLogP3: nothing
• Topological Polar Surface Area: 110

Experimental Properties

• Boiling Point: 481.2°C at 760 mmHg
• Flash Point: 244.8°C
• PSA: 110.24